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Compound of Interest

Compound Name:
[1-(2-Fluorophenyl)ethyl]

(propyl)amine

Cat. No.: B13232535

Get Quote

Executive Summary
1-(2-Fluorophenyl)ethylamine is a highly versatile, ortho-substituted chiral amine utilized

extensively as a resolving agent and pharmacophore building block in central nervous system

(CNS) drug development 1. The presence of the highly electronegative fluorine atom at the

ortho position fundamentally alters the molecule's electronic distribution, steric packing, and

intermolecular interactions. For process chemists and analytical scientists, understanding the

causality behind its core physical properties—specifically its boiling point and density—is

critical for optimizing solvent extraction, vacuum distillation, and reaction thermodynamics.

This whitepaper provides a mechanistic analysis of these physical properties and outlines self-

validating experimental protocols for their precise determination.

Physicochemical Data Profile
The quantitative physical properties of 1-(2-Fluorophenyl)ethylamine are heavily influenced by

its chiral primary amine functionality and halogenated aromatic ring. The data below

synthesizes established specifications for the compound [[1]](), [[2]](), 3.
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Property Value Conditions / Notes

Molecular Formula C₈H₁₀FN
Applies to racemate and

enantiomers

Molecular Weight 139.17 g/mol -

Density (ρ) 1.063 ± 0.06 g/cm³
Measured at standard ambient

temperature

Boiling Point (Atmospheric) 179.8 °C At 760 mmHg

Boiling Point (Reduced) 62–63 °C
At 6.0 mmHg (Vacuum

distillation)

Flash Point 70.2 °C Closed cup

Mechanistic Determinants of Physical Properties
To engineer effective synthetic workflows, one must understand why 1-(2-

Fluorophenyl)ethylamine exhibits these specific properties.

Causality of Density (1.063 g/cm³): The density of this compound is notably higher than that of

water and its non-fluorinated analog, 1-phenylethylamine (which has a density of ~0.95 g/cm³).

This increase is a direct consequence of the fluorine atom's atomic mass combined with its

strong inductive effect (-I). The highly electronegative ortho-fluorine pulls electron density

toward itself, creating a compact, tightly packed molecular volume that increases the mass-to-

volume ratio 1, 2.

Causality of Boiling Point (179.8 °C): Volatility is dictated by the energy required to disrupt

intermolecular forces. The primary amine (-NH₂) acts as both a hydrogen bond donor and

acceptor, creating a robust intermolecular network. Simultaneously, the ortho-fluorine induces a

strong molecular dipole. The combination of hydrogen bonding, dipole-dipole interactions, and

London dispersion forces from the phenyl ring elevates the atmospheric boiling point to 179.8

°C 3. However, because primary amines are susceptible to oxidative degradation at high

temperatures, industrial purification mandates reduced-pressure distillation (e.g., 62–63 °C at 6

mmHg) [[1]]().
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Caption: Logical relationship between molecular structure, physical properties, and

development utility.

Self-Validating Experimental Protocols
To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness)

standards, the following methodologies are designed as self-validating systems. This ensures

that any deviation from expected parameters automatically flags the data as invalid, preventing

downstream failures.

Protocol 1: True Density Determination via Oscillating U-
Tube Densitometry
Rationale: Oscillating U-tube densitometry is the gold standard for volatile liquid amines. It

operates in a closed system (preventing evaporative loss) and offers extreme precision

(±0.00005 g/cm³) by measuring the shift in the natural frequency of a borosilicate glass tube

when filled with a sample mass 4, 5.

Step-by-Step Workflow:

System Purge: Clean the U-tube sequentially with ultrapure water (to remove polar

contaminants) and anhydrous ethanol (to remove organic residues). Dry completely using

the built-in air blower 6.

Calibration: Calibrate the instrument using dry air and degassed ultrapure water at exactly

293.15 K to establish baseline frequencies 4.

Sample Injection: Inject <1 mL of 1-(2-Fluorophenyl)ethylamine.

Thermal Equilibration: Allow the Peltier thermostat to stabilize the sample to ±0.01 K. Density

is highly sensitive to thermal expansion 6.

Self-Validation Check: The system validates itself via a built-in bubble detection algorithm

and triplicate frequency measurements. If the standard deviation of the calculated density

across three consecutive cycles exceeds 0.0001 g/cm³, the system indicates thermal

instability or microscopic air bubbles, mandating a re-injection [[6]]().
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Caption: Step-by-step experimental workflow for oscillating U-tube densitometry of liquid

amines.

Protocol 2: Boiling Point Verification via Reduced-
Pressure Micro-Distillation
Rationale: Heating primary amines to their atmospheric boiling point (179.8 °C) in the presence

of trace oxygen leads to rapid oxidative degradation and colorization. Reduced-pressure

distillation allows for boiling point verification without compromising molecular integrity 1.

Step-by-Step Workflow:

Inert Setup: Assemble a micro-distillation apparatus. Flush the system with Argon to displace

oxygen.

Vacuum Stabilization: Engage a high-precision vacuum pump equipped with a digital

manometer. Stabilize the internal pressure precisely at 6.0 mmHg.

Controlled Heating: Heat the flask using a temperature-controlled mantle. Anti-bumping

granules must be used to prevent superheating.

Self-Validation Check: The distillation is only valid when a steady reflux ring reaches the

thermometer bulb and the distillation rate stabilizes at 1-2 drops per second. At this

equilibrium, the vapor temperature should read 62–63 °C 1. If the temperature fluctuates by

>0.5 °C during constant reflux, the system flags the presence of volatile impurities or vacuum

leaks, invalidating the measurement.

Conclusion
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The physical properties of 1-(2-Fluorophenyl)ethylamine—namely its elevated density (1.063

g/cm³) and high atmospheric boiling point (179.8 °C)—are direct manifestations of its ortho-

fluoro substitution and primary amine hydrogen-bonding network. By employing rigorous, self-

validating analytical techniques like oscillating U-tube densitometry and reduced-pressure

ebulliometry, researchers can ensure high-fidelity data collection, ultimately de-risking

downstream pharmaceutical synthesis and chiral resolution workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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